1-(4-(Tert-butyl)phenoxy)-3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)propan-2-ol hydrochloride

Specification

• CAS No.: 1216475-97-6
• Molecular Formula: C24H34Cl2N2O2
• Molecular Weight: 453.45
• IUPAC Name: 1-(4-tert-butylphenoxy)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]propan-2-ol;hydrochloride
• Standard InChI: InChI=1S/C24H33ClN2O2.ClH/c1-18-5-8-20(25)15-23(18)27-13-11-26(12-14-27)16-21(28)17-29-22-9-6-19(7-10-22)24(2,3)4;/h5-10,15,21,28H,11-14,16-17H2,1-4H3;1H
• Standard InChI Key: QKDLTDAOQTWPEA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)CC(COC3=CC=C(C=C3)C(C)(C)C)O.Cl

Introduction

1-(4-(Tert-butyl)phenoxy)-3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)propan-2-ol hydrochloride is a complex organic compound belonging to the class of piperazine derivatives. It has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in the treatment of psychiatric disorders and conditions influenced by neurotransmitter imbalances.

Key Structural Data:

• CAS Number: 1216475-97-6

• Molecular Formula: C27H30ClN3O2

• Molecular Weight: Not explicitly stated, but can be calculated based on the molecular formula.

Synthesis and Purification

The synthesis of 1-(4-(Tert-butyl)phenoxy)-3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)propan-2-ol hydrochloride involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Advanced techniques like chromatography, including thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC), are employed for purification.

Synthesis Steps:

• Initial Reactants: Typically involve piperazine derivatives and tert-butylphenoxy compounds.

• Reaction Conditions: Temperature, solvent, and time must be carefully controlled.

• Purification Techniques: TLC and HPLC are commonly used.

Mechanism of Action

This compound interacts at the neurotransmitter level, particularly with serotonin receptors. It may act as an antagonist or agonist at specific receptor sites, influencing neurotransmitter activity and potentially leading to therapeutic effects such as mood regulation and anxiety reduction.

Potential Therapeutic Applications:

• Psychiatric Disorders: Mood disorders, anxiety disorders.

• Neurotransmitter Imbalance: Conditions influenced by serotonin levels.

Research and Development

1-(4-(Tert-butyl)phenoxy)-3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)propan-2-ol hydrochloride is primarily used in scientific research contexts, particularly in studies related to drug development for psychiatric disorders. Its unique structural features make it a candidate for further exploration in treating conditions influenced by neurotransmitter imbalances.

Current Research Status:

• Pharmaceutical Research: Focus on psychiatric disorders.

• Future Directions: Potential applications in mood regulation and anxiety treatment.

Spectroscopic Analysis

Further analyses using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can provide insights into the purity and structural integrity of the compound. These methods are crucial for confirming the chemical structure and assessing the compound's quality.

Spectroscopic Techniques:

• NMR Spectroscopy: Useful for determining molecular structure.

• IR Spectroscopy: Helps in identifying functional groups.

Comparison with Similar Compounds

Other compounds in the piperazine class, such as 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone, share similar molecular formulas and weights but differ in their specific structural features and potential applications.

Comparison Table:

Compound	Molecular Formula	Molecular Weight	Potential Applications
1-(4-(Tert-butyl)phenoxy)-3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)propan-2-ol hydrochloride	C27H30ClN3O2	Not explicitly stated	Psychiatric disorders
2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone	C27H30ClN3O2	464 g/mol	Various research contexts